Cas no 1805131-89-8 (5-(Trifluoromethyl)pyrimidin-4-amine)

• Product Name: 5-(Trifluoromethyl)pyrimidin-4-amine
• CAS No: 1805131-89-8
• MF: C₅H₄F₃N₃
• MW: 163.100570678711
• CID: 5065999
• PubChem ID: 66927184
• Update Time: 2026-03-01

5-(Trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)pyrimidin-4-amine
• IKDGVYUCQYXEPZ-UHFFFAOYSA-N
• SCHEMBL1163500
• 1805131-89-8
• MFCD28353614
• SB56608
• F73993
• 5-(Trifluoromethyl)pyrimidin-4-amine

• Inchi： 1S/C5H4F3N3/c6-5(7,8)3-1-10-2-11-4(3)9/h1-2H,(H2,9,10,11)
• InChI Key： IKDGVYUCQYXEPZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CN=C1N)(F)F

Computed Properties

• Exact Mass: 163.03573163g/mol
• Monoisotopic Mass: 163.03573163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 5-(Trifluoromethyl)pyrimidin-4-amine

Exploring the Synthesis and Applications of 5-(Trifluoromethyl)pyrimidin-4-amine (CAS No. 1805131-89-8): A Cutting-Edge Compound in Chemical Biology and Drug Development

The compound 5-(Trifluoromethyl)pyrimidin-4-amine, identified by CAS registry number 1805131-89-8, has emerged as a focal point in contemporary chemical biology research due to its unique structural features and promising pharmacological properties. This molecule belongs to the broader class of pyrimidine derivatives, which are widely recognized for their roles in nucleic acid synthesis, enzyme inhibition, and modulation of cellular signaling pathways. The trifluoromethyl group (-CF₃) attached at the 5-position imparts enhanced lipophilicity and metabolic stability, while the amino group at position 4 provides versatile reactivity for functionalization. Recent advancements in synthetic methodologies have enabled scalable production of this compound, propelling its exploration across diverse biomedical applications.

In drug discovery pipelines, 5-(Trifluoromethyl)pyrimidin-4-amine has garnered attention for its potential as a lead compound in antiviral therapies. A 2023 study published in Nature Communications demonstrated that analogs of this molecule exhibit potent inhibitory activity against RNA-dependent RNA polymerases (RdRps) of coronaviruses, including SARS-CoV-2 variants. The trifluoromethyl moiety was highlighted as critical for binding affinity to the enzyme's active site through fluorine-mediated cation-pi interactions, a mechanism validated through X-ray crystallography and molecular dynamics simulations. These findings underscore the compound's utility in developing next-generation antiviral agents with reduced resistance potential.

Beyond virology, this compound has shown promise in oncology research due to its ability to modulate epigenetic regulators. A collaborative study between MIT and Dana-Farber Cancer Institute revealed that 5-(Trifluoromethyl)pyrimidinylamines selectively inhibit histone deacetylases (HDACs), particularly HDAC6 isoforms implicated in cancer cell survival pathways. Preclinical models demonstrated tumor growth suppression in triple-negative breast cancer xenografts without significant hematologic toxicity—a critical advantage over conventional HDAC inhibitors. The structural rigidity conferred by the pyrimidine backbone facilitates precise targeting of enzyme allosteric sites, a feature being leveraged in structure-based drug design efforts.

In materials science applications, researchers at Stanford University have utilized CAS 1805131-89-8-based monomers to synthesize novel polymeric materials with tunable electronic properties. By incorporating this amine-functionalized building block into conjugated polymers via Suzuki-Miyaura cross-coupling reactions, they achieved enhanced charge carrier mobility—critical for organic photovoltaic applications—while maintaining thermal stability up to 200°C. The trifluoromethyl group's electron-withdrawing effect was shown to optimize HOMO/LUMO energy levels through density functional theory calculations, demonstrating this compound's versatility beyond traditional medicinal chemistry.

Synthetic chemists have recently optimized routes for accessing 5-(trifluoromethyl)pyrimidinylamines, addressing earlier challenges related to regioselectivity control. A landmark protocol published in JACS employs palladium-catalyzed C-N cross-coupling between trifluoroacetophenone derivatives and amidopyrimidine intermediates under mild conditions (catalyst loading: 3 mol%, reaction time: 2 hours). This method achieves >95% yield with complete positional selectivity—a breakthrough compared to previous multistep approaches requiring chromatographic purification.

Clinical translation studies are currently underway for lead compounds derived from CAS No. 1805131–89–8. Phase I trials evaluating an orally bioavailable prodrug form showed favorable pharmacokinetics (half-life: ~6 hours; brain penetration ratio: 2:7 blood:brain), positioning it as a candidate for neurodegenerative diseases where blood-brain barrier permeability is essential. Parallel investigations into combination therapy strategies with checkpoint inhibitors have produced synergistic antitumor effects in melanoma models without additive toxicities—a critical milestone toward personalized medicine approaches.

The structural modularity of this compound enables combinatorial library generation for high-throughput screening campaigns. Researchers at Genentech have created over 200 derivatives by varying substituents on both pyrimidine rings while retaining the core trifluoromethyl-amino motif. These libraries are being screened against kinases implicated in autoimmune disorders using AlphaScreen assays, with several candidates showing IC₅₀ values below 1 μM against JAK/STAT signaling mediators—a pathway central to rheumatoid arthritis pathogenesis.

Eco-toxicological assessments conducted under OECD guidelines indicate low environmental persistence (t_½ <6 days under aerobic conditions), aligning with green chemistry principles promoted by regulatory agencies like ECHA and EPA. This sustainability profile positions CAS No. 1805131–89–8-based compounds favorably against traditional synthetic intermediates prone to bioaccumulation.

Ongoing work focuses on solid-state characterization challenges posed by this compound's polymorphic tendencies. Single-crystal XRD analyses revealed three distinct crystalline forms differing by hydrogen-bonding networks between amine groups and trifluoromethyl substituents—a phenomenon impacting bulk material properties during pharmaceutical formulation processes. Computational crystallography models are now guiding cocrystallization strategies with organic acids like fumaric acid to stabilize desired polymorphs.

This multifaceted research landscape positions 5-(Trifluoromethyl)pyrimidinylamine (CAS No.: 180513–1–7)-based chemistry at the forefront of innovation across medicinal development axes—from viral pandemics response mechanisms to advanced materials engineering solutions—while maintaining rigorous adherence to safety standards outlined by FDA QbD guidelines and ICH S9 regulatory frameworks.